Cas no 923928-33-0 (Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)-)

• Product Name: Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)-
• CAS No: 923928-33-0
• MF: C₁₂H₉Cl₂N
• MW: 238.112560987473
• CID: 4323624
• Update Time: 2025-06-25

Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)-

• Inchi： 1S/C12H9Cl2N/c13-8-11-5-2-6-12(15-11)9-3-1-4-10(14)7-9/h1-7H,8H2
• InChI Key： GBEODGABFOJPPX-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(C2=CC=CC(Cl)=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)-

Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)-: A Comprehensive Overview

Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)-, also known by its CAS number 923928-33-0, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group at the 2-position and a 3-chlorophenyl group at the 6-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)- involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent advancements in catalytic processes have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity. These developments have been documented in several high-impact journals, highlighting the importance of this compound in modern organic chemistry.

One of the most notable applications of Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)- is in the field of materials science. Its ability to act as a versatile building block for constructing complex molecular architectures has been widely explored. For instance, researchers have successfully utilized this compound to synthesize novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and selective adsorption capabilities, making them ideal for gas storage and separation technologies.

In addition to its role in materials science, Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)- has also found applications in drug discovery. The compound's unique electronic properties make it an attractive candidate for designing bioactive molecules. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development. By modifying the substituents on the pyridine ring, researchers have been able to enhance the compound's bioavailability and target specificity, paving the way for future clinical trials.

The environmental impact of Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)- has also been a subject of recent research. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments raises concerns about potential ecological risks. To address these issues, scientists are exploring green chemistry approaches to minimize waste generation during its synthesis and improve its environmental profile.

In conclusion, Pyridine, 2-(chloromethyl)-6-(3-chlorophenyl)-, with its CAS number 923928-33-0, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across materials science, pharmacology, and environmental studies underscore its importance in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping the future of chemical innovation.